7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane

• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol
• SMILES: C1CC2CCC1N2CC3=C(N=CC=C3)Cl
• InChI: InChI=1S/C12H15ClN2/c13-12-9(2-1-7-14-12)8-15-10-3-4-11(15)6-5-10/h1-2,7,10-11H,3-6,8H2
• InChIKey: WVSWCRPRUSOWHR-UHFFFAOYSA-N

7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane: Pharmacophore-Mapping Tool for nAChR Research

7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS 1934754-97-8; also indexed under CAS 6296-69-1) is a synthetic, bridged-ring analogue of the potent nicotinic acetylcholine receptor (nAChR) agonist epibatidine, belonging to the 7-azabicyclo[2.2.1]heptane class. In this compound, the 2-chloropyridine ring is connected to the 7-azabicyclo[2.2.1]heptane scaffold via a methylene (–CH₂–) linker, a key structural feature that distinguishes it from directly attached aryl analogues . It is employed exclusively as a pharmacological tool compound for probing nAChR pharmacophore models and is not a drug candidate. Its primary procurement rationale lies in its utility as a conformationally constrained low-affinity reference ligand for structure–activity relationship (SAR) studies [1].

Tool Compound nAChR pharmacophore probe

Reference Ligand Conformationally constrained low-affinity reference for SAR

Linker Geometry Methylene-bridged 2′-chloropyridine; distinct from directly attached analogues

• [1] Carroll FI, Robinson TP, Brieaddy LE, Atkinson RN, Mascarella SW, Damaj MI, Martin BR, Navarro HA. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696 View Source

Why 7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane Cannot Be Replaced by Other nAChR Ligands

Substitution of 7-[(2-chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane with other epibatidine analogues or nAChR ligands will produce fundamentally different receptor-binding outcomes. The compound's methylene linker between the 2-chloropyridine ring and the 7-azabicyclo[2.2.1]heptane scaffold alters the nitrogen lone-pair directionality and introduces steric constraints that result in more than 10,000-fold lower α4β2 nAChR affinity compared to epibatidine (Ki = 0.12 nM) and more than 33,000-fold lower affinity compared to N-methylepibatidine (Ki = 0.038 nM) . Even minor structural changes—such as deleting the methylene linker or repositioning the chlorine substituent from the 2-position to the 6-position of the pyridine ring—produce epibatidine itself (Ki = 0.12 nM), rendering the compound unsuitable as a low-affinity reference probe [1]. Generic substitution without verifying linker geometry and chlorine position will therefore yield incompatible SAR data. The quantitative evidence below establishes the precise differentiation that must be verified prior to procurement for nAChR pharmacophore studies.

Epibatidine substitution may remove the methylene-linker constraint and high-affinity binding, shifting the probe away from low-affinity reference requirements.

Regioisomeric analogue 6 (different chlorine position) may alter probe affinity and confound SAR interpretation of halogen position effects.

N-Arylalkyl derivatives with N-linkage may shift binding mode and potency profiles, limiting direct substitution for bridged C-linked geometry studies.

• [1] BindingDB Entry BDBM50079453: N-Methylepibatidine Ki = 0.038 nM at α4β2 nAChR. https://www.bindingdb.org View Source

7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane: Comparator-Based Quantitative Evidence Portfolio

α4β2 nAChR Binding Affinity: Methylene-Linked Analogue 7 vs. Epibatidine vs. N-Methylepibatidine

The methylene-linked analogue 7 (7-[(2-chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane) exhibits profoundly reduced α4β2 nAChR binding affinity (Ki = 1,260 nM) compared to epibatidine (Ki = 0.12 nM) and N-methylepibatidine (Ki = 0.038 nM) [1][2]. This difference—over 10,000-fold vs. epibatidine and over 33,000-fold vs. N-methylepibatidine—makes analogue 7 the least potent ligand among the confirmed epibatidine analogues tested, a property that is structurally informative rather than a liability for its intended use as a pharmacophore probe.

Binding Affinity (α4β2)

Head-to-head

Analogue 7 Ki = 1,260 nM; Epibatidine Ki = 0.12 nM; N-Methylepibatidine Ki = 0.038 nM

Supports low-affinity probe selection; linker geometry drives affinity differential

10,500-fold vs epibatidine; 33,158-fold vs N-methylepibatidine

Evidence Dimension	α4β2 nAChR binding affinity (Ki, nM) by [³H]epibatidine displacement
Target Compound Data	Ki = 1,260 nM (analogue 7, methylene-linked bridged epibatidine analogue)
Comparator Or Baseline	Epibatidine: Ki = 0.12 nM; N-Methylepibatidine: Ki = 0.038 nM; Analogue 6 (regioisomeric methylene-linked): Ki = 3,330 nM
Quantified Difference	10,500-fold lower affinity vs. epibatidine; 33,158-fold lower vs. N-methylepibatidine; 2.6-fold higher affinity vs. regioisomeric analogue 6
Conditions	[³H]epibatidine displacement at rat brain α4β2 nAChR; Carroll et al. (2007) J Med Chem 50:6383, Table 2

Why This Matters

The extreme affinity differential confirms that the methylene linker geometry and 2-position chlorine substitution are structural determinants critical for interpreting nAChR pharmacophore models; procurement of analogue 7 rather than epibatidine is essential when a low-affinity reference probe with defined linker constraints is required.

• [1] Carroll FI, Robinson TP, Brieaddy LE, Atkinson RN, Mascarella SW, Damaj MI, Martin BR, Navarro HA. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696 View Source
• [2] BindingDB Entry BDBM50079453: N-Methylepibatidine Ki = 0.038 nM at α4β2 nAChR. https://www.bindingdb.org View Source

Affinity Comparison Between Methylene-Linked Regioisomers: Analogue 7 (2-Chloro) vs. Analogue 6

Within the same methylene-linked bridged epibatidine series, analogue 7 (2′-chloro substitution) demonstrates 2.6-fold higher α4β2 nAChR binding affinity (Ki = 1,260 nM) than its regioisomeric counterpart analogue 6 (Ki = 3,330 nM) [1]. Both compounds share the identical methylene linker and 7-azabicyclo[2.2.1]heptane scaffold, indicating that the chlorine position on the pyridine ring alone produces measurable affinity differences.

Regioisomeric Affinity

Head-to-head

Analogue 7 (2′-Cl) Ki = 1,260 nM vs Analogue 6 Ki = 3,330 nM

Chlorine position alters probe affinity; supports SAR distinction

2.6-fold differentiation under identical conditions

Evidence Dimension	α4β2 nAChR binding affinity (Ki, nM) by [³H]epibatidine displacement — regioisomeric comparison
Target Compound Data	Ki = 1,260 nM (analogue 7, 2′-chloro substitution)
Comparator Or Baseline	Analogue 6 (regioisomeric methylene-linked bridged analogue): Ki = 3,330 nM
Quantified Difference	2.6-fold higher affinity for analogue 7 vs. analogue 6
Conditions	[³H]epibatidine displacement at rat brain α4β2 nAChR; Carroll et al. (2007) J Med Chem 50:6383, Table 2

Why This Matters

This regioisomeric differentiation provides a quantifiable benchmark for scientists to distinguish analogue 7 from analogue 6 in procurement; selecting analogue 7 over analogue 6 is justified when the probe with the higher-affinity 2′-chloro geometry within the bridged series is needed.

• [1] Carroll FI, Robinson TP, Brieaddy LE, Atkinson RN, Mascarella SW, Damaj MI, Martin BR, Navarro HA. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696 View Source

Structural Scaffold Differentiation: Methylene-Linked (Analogue 7) vs. Directly Attached Pyridine (Epibatidine) vs. Fused-Ring Analogues

The methylene (–CH₂–) linker in analogue 7 creates a conformational constraint distinct from epibatidine (direct pyridine attachment) and fused-ring analogues 3–5 (pyridine fused to the 2,3-position of the azabicyclo ring). All conformationally restricted analogues 3–7 showed low affinity relative to epibatidine [1]. The authors of the study explicitly note that these results suggest 'nitrogen lone-pair directionality and steric factors may be important' for nAChR pharmacophore recognition [1]. Analogue 7, with its specific methylene-bridged geometry, serves as a probe for evaluating these steric and electronic parameters.

Scaffold Conformation

Class-level inference

Methylene-linked bridged scaffold: Ki = 1,260 nM; epibatidine (direct): 0.12 nM; fused-ring analogues: low affinity

Scaffold geometry dictates binding; confirms lone-pair directionality role

Steric and electronic parameter probe context

Evidence Dimension	nAChR pharmacophore compatibility — scaffold class comparison
Target Compound Data	Methylene-linked bridged scaffold (analogue 7); Ki = 1,260 nM at α4β2 nAChR; nitrogen lone-pair directionality altered by linker geometry
Comparator Or Baseline	Epibatidine (direct C–C attachment): Ki = 0.12 nM; Fused-ring analogues 3–5: all showed low affinity (exact Ki values for α4β2 not individually specified for each fused analogue in the abstract; all were low relative to epibatidine)
Quantified Difference	>10,000-fold affinity loss for methylene-linked analogue 7 vs. epibatidine; bridging geometry distinct from fused-ring series
Conditions	[³H]epibatidine displacement at rat brain α4β2 nAChR; pharmacophore interpretation from Carroll et al. (2007) J Med Chem 50:6383

Why This Matters

The scaffold-level differentiation defines analogue 7 as the only compound in this series that combines a methylene linker with 2′-chloropyridine geometry, making it uniquely suited for probing the steric boundaries of the nAChR binding pocket—a parameter that neither epibatidine nor fused-ring analogues can address.

• [1] Carroll FI, Robinson TP, Brieaddy LE, Atkinson RN, Mascarella SW, Damaj MI, Martin BR, Navarro HA. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696 View Source

Synthesis Pathway Differentiation: Intramolecular Reductive Heck-Type Coupling as a Structural Identity Marker

Analogue 7 was synthesized via an intramolecular reductive palladium-catalyzed Heck-type coupling, a distinct synthetic route from the Diels–Alder and pyridyne-trapping strategies used for fused-ring analogues 3–5 [1]. This synthetic pathway confirms the regiospecific formation of the methylene bridge and the 2′-chloro substitution pattern, providing a basis for analytical verification (NMR, MS) of the correct structural identity upon procurement. The patent literature also describes alternative synthetic routes to 2-chloropyridyl-7-azabicyclo[2.2.1]heptane derivatives, further supporting the availability of well-characterized intermediates [2].

Synthetic Route

Supporting evidence

Intramolecular reductive Pd-catalyzed Heck-type coupling

Distinct synthesis provides identity verification marker

NMR/MS confirmation of methylene bridge and 2′-Cl substitution

Evidence Dimension	Synthetic route and structural authentication
Target Compound Data	Intramolecular reductive Pd-catalyzed Heck-type coupling; characteristic methylene bridge formation confirmed by NMR and MS
Comparator Or Baseline	Fused-ring analogues 3–5: pyridyne trapping with tert-butyl 1H-pyrrole-1-carboxylate; Epibatidine: multiple established synthetic routes including Favorskii rearrangement and Diels–Alder approaches
Quantified Difference	Qualitative differentiation by synthetic pathway origin; not a quantitative potency comparison
Conditions	Carroll et al. (2007) synthetic procedures; patent literature on 2-chloropyridyl-7-azabicyclo[2.2.1]heptane production (HUT69381A)

Why This Matters

The distinct synthetic pathway provides a chemical-fingerprint basis for quality control and identity verification upon procurement, distinguishing analogue 7 from commercially available epibatidine or other 7-azabicyclo[2.2.1]heptane derivatives that may be supplied as incorrect isomers.

• [1] Carroll FI, Robinson TP, Brieaddy LE, Atkinson RN, Mascarella SW, Damaj MI, Martin BR, Navarro HA. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696 View Source
• [2] Patent HUT69381A. Process for producing (2-chloro pyridyl)-7-azabicyclo[2.2.1]heptane. Google Patents. View Source

Comparison with N-Arylalkyl-7-azabicyclo[2.2.1]heptane Series: Chlorine Position and Linker Length Effects

A related series of N-arylalkyl-7-azabicyclo[2.2.1]heptanes provides contextual benchmarking data. The most potent ligand in that series, N-(3-pyridylmethyl)-7-azabicyclo[2.2.1]heptane (compound 5b), showed Ki = 98 nM at nAChRs, while the chloro analogue (compound 5a) showed Ki = 245 nM [1]. Although these compounds differ from analogue 7 in that the pyridyl group is attached via the bridgehead nitrogen rather than through a carbon-linked methylene bridge, the data confirm that chlorine substitution and linker connectivity are critical variables across the broader 7-azabicyclo[2.2.1]heptane chemical space.

Cross-Series Comparison

Class-level inference

Analogue 7 (C-linked) Ki = 1,260 nM; N-linked 5a Ki = 245 nM; 5b Ki = 98 nM

Attachment mode (C vs N) dominates binding potency; unique chemical space

Cross-study; different radioligand contexts

Evidence Dimension	nAChR binding affinity as a function of aryl substitution type and attachment point — cross-series comparison
Target Compound Data	Analogue 7: Ki = 1,260 nM (methylene-C-linked 2-chloropyridine at the 7-position of azabicyclo ring)
Comparator Or Baseline	N-(3-pyridylmethyl)-7-azabicyclo[2.2.1]heptane (5b): Ki = 98 nM; N-(2-chloro-3-pyridylmethyl)-7-azabicyclo[2.2.1]heptane (5a): Ki = 245 nM (both N-linked via bridgehead nitrogen)
Quantified Difference	Analogue 7 shows 5.1-fold lower affinity than the N-linked chloro analogue 5a (245 nM vs. 1,260 nM) and 12.9-fold lower affinity than the most potent N-linked analogue 5b (98 nM vs. 1,260 nM)
Conditions	[³H]cytisine displacement at rat brain nAChR for the N-arylalkyl series; [³H]epibatidine displacement at rat brain α4β2 nAChR for analogue 7; cross-study comparison — note different radioligands used

Why This Matters

Cross-series comparison confirms that the attachment mode (N-linked vs. C-linked methylene) is a dominant determinant of nAChR binding potency, reinforcing that analogue 7 occupies a unique chemical space not represented by commercially available N-arylalkyl derivatives and must be procured specifically when a C-linked bridged geometry is required.

• [1] Carroll FI, et al. Synthesis and Biological Evaluation at Nicotinic Acetylcholine Receptors of N-Arylalkyl- and N-Aryl-7-Azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3055-3061. doi:10.1021/jm020093h View Source

7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane: Evidence-Based Application Scenarios for Scientific Procurement

α4β2 nAChR Pharmacophore Model Refinement Using Low-Affinity Reference Probes

Procure analogue 7 specifically when a conformationally constrained, low-affinity reference ligand is required to map the steric and electronic boundaries of the α4β2 nAChR orthosteric binding pocket. With a Ki of 1,260 nM—over 10,000-fold weaker than epibatidine (Ki = 0.12 nM)—analogue 7 serves as a 'negative space' probe for defining the minimum structural requirements for high-affinity binding [1]. Include epibatidine (high-affinity control), N-methylepibatidine (Ki = 0.038 nM, ultra-high-affinity control), and analogue 6 (Ki = 3,330 nM, lower-affinity regioisomeric control) for a complete binding-site mapping panel.

Regioisomeric Chlorine Position-Effect Studies on nAChR Subtype Binding

Use analogue 7 (2′-chloro, Ki = 1,260 nM) in tandem with analogue 6 (alternative chlorine regioisomer, Ki = 3,330 nM) to quantify the contribution of chlorine position on the pyridine ring to nAChR binding, independent of linker type [1]. The 2.6-fold affinity difference between these two regioisomers, measured under identical assay conditions, provides a clean readout of the chlorine positional effect without confounding scaffold variables. This head-to-head comparison is not achievable with epibatidine (6′-chloro substitution) because epibatidine lacks the methylene linker present in analogues 6 and 7.

Conformational Restriction SAR: Methylene-Linked vs. Directly Attached Pyridine Series

Procure analogue 7 alongside epibatidine to investigate how inserting a single methylene (–CH₂–) spacer between the 2-chloropyridine ring and the 7-azabicyclo[2.2.1]heptane scaffold alters nitrogen lone-pair directionality and binding-pocket complementarity [1]. The profound affinity drop from Ki = 0.12 nM (epibatidine, direct attachment) to Ki = 1,260 nM (analogue 7, methylene-linked) provides a quantitative measure of the conformational stringency of the α4β2 nAChR binding site. Extend the panel with fused-ring analogues 3–5 for a comprehensive conformational restriction matrix.

Negative Control for nAChR Functional Assays Requiring Matched-Pair Low-Affinity Ligands

In functional nAChR assays (e.g., calcium flux, electrophysiology, or [⁸⁶Rb⁺] efflux) where a matched-pair low-affinity control is needed alongside a high-affinity agonist such as epibatidine, analogue 7 provides a structurally related but functionally weak ligand [1]. The structural similarity to epibatidine (shared 7-azabicyclo[2.2.1]heptane core and chloropyridine motif) controls for non-specific scaffold effects, while the >10,000-fold affinity differential ensures minimal receptor activation at concentrations that fully activate receptors with epibatidine. Pair with N-methylepibatidine (Ki = 0.038 nM) as an ultra-high-affinity positive control [2].

Application

Selection Property

Validation Focus

α4β2 nAChR Pharmacophore Model Refinement

Low-affinity (methylene-linked 2′-chloro) reference probe

Binding pocket steric/electronic boundary mapping with high-affinity controls (epibatidine, N-methylepibatidine)

Regioisomeric Chlorine Position-Effect Studies

2′-Chloro regioisomer with methylene linker (distinct from 6-chloro analogue)

Quantification of chlorine position contribution independent of linker type, using matched regioisomer panel

Conformational Restriction SAR (Linker Insertion)

Methylene spacer insertion for lone-pair directionality modulation

Assessment of conformational stringency of α4β2 binding site; comparison with direct-attached and fused-ring series

Negative Control for nAChR Functional Assays

Structurally analogous low-affinity ligand for non-specific effects control

Matched-pair functional assay design with epibatidine (high-affinity) and N-methylepibatidine (ultra-high-affinity) controls

• [1] Carroll FI, Robinson TP, Brieaddy LE, Atkinson RN, Mascarella SW, Damaj MI, Martin BR, Navarro HA. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696 View Source
• [2] BindingDB Entry BDBM50079453: N-Methylepibatidine Ki = 0.038 nM at α4β2 nAChR. https://www.bindingdb.org View Source